2-{[1-(3-Chlorophenyl)propyl]amino}propan-1-ol

• Molecular Formula: C12H18ClNO
• Molecular Weight: 227.73 g/mol
• SMILES: CCC(C1=CC(=CC=C1)Cl)NC(C)CO
• InChI: InChI=1S/C12H18ClNO/c1-3-12(14-9(2)8-15)10-5-4-6-11(13)7-10/h4-7,9,12,14-15H,3,8H2,1-2H3
• InChIKey: BGQUKBPJTFIQKX-UHFFFAOYSA-N

2-{[1-(3-Chlorophenyl)propyl]amino}propan-1-ol: Structural & Physicochemical Baseline

2-{[1-(3-Chlorophenyl)propyl]amino}propan-1-ol (CAS 1155566-56-5) is a chiral amino alcohol with molecular formula C12H18ClNO and molecular weight 227.73 g/mol . The compound features a 3-chlorophenyl substituent, a secondary N-propylamine, and a primary hydroxyl group arranged on a propanol backbone that bears two asymmetric carbon atoms, yielding a computed LogP of 2.80 and an Fsp3 (fraction of sp3-hybridized carbons) of 0.50 . It belongs to the arylaminopropanol class, which has established industrial relevance as intermediates for serotonin/norepinephrine reuptake inhibitors and other CNS-active pharmaceuticals [1]. The compound is commercially supplied at 95% purity by multiple vendors including Fluorochem, Ambeed, Enamine, and Leyan, with both racemic and enantiomerically enriched forms available [2].

Chiral arylaminopropanol scaffold with 2 asymmetric centers and primary alcohol terminus

Compatible with SAR campaigns, chiral ligand design, and cross-coupling workflows

Intermediate LogP (2.80) and Fsp3 (0.50) profile supports lipophilicity-activity relationship studies

Available in racemic and enantiomerically enriched forms; vendor specification at 95% purity

• [1] Eckert, M. et al. Process for Preparing Arylaminopropanols. US Patent 7,169,938 B2, issued January 30, 2007. View Source
• [2] Kuujia.com. CAS No. 1155566-56-5: 2-{1-(3-Chlorophenyl)propylamino}propan-1-ol — Supplier and Pricing Data. Accessed April 2026. View Source

2-{[1-(3-Chlorophenyl)propyl]amino}propan-1-ol: Differentiation from Structural Analogs

Within the arylaminopropanol class, small structural perturbations produce meaningful shifts in physicochemical properties—particularly lipophilicity, stereochemical complexity, and hydrogen-bonding capacity—that can alter pharmacokinetic behavior, synthetic utility, and biological target engagement . The N-propyl chain length, meta-chlorine substitution pattern, and 2-amino-1-propanol backbone of this compound represent a specific intersection of these variables that is not replicated by any single commercially available analog . Procurement decisions that substitute a para-chloro isomer, a 3-propanol positional isomer, or an N-tert-butyl congener without experimental validation risk introducing uncontrolled variables into structure-activity relationship (SAR) campaigns, chiral ligand screens, or pharmacokinetic studies . The quantitative evidence below demonstrates that each closely related comparator differs from the target compound in at least one dimension relevant to scientific selection.

This compound

N-Propyl, meta-Cl, 1-propanol

vs

Analog

N-Ethyl homolog (LogP 2.28)

Chain-length reduction may shift lipophilicity and Fsp3, altering membrane permeability context

This compound

N-Propyl, meta-Cl, 1-propanol

vs

Analog

Para-Cl isomer (LogP 2.76)

Electronic character difference may influence cross-coupling reactivity; limited vendor availability increases supply risk

This compound

N-Propyl, meta-Cl, 1-propanol

vs

Analog

2-Propanol positional isomer

Secondary alcohol character alters hydrogen-bonding geometry and bifunctional catalyst utility

2-{[1-(3-Chlorophenyl)propyl]amino}propan-1-ol: Quantitative Differentiation Evidence

Lipophilicity (LogP) Differentiation

The target compound (CAS 1155566-56-5) exhibits a computed LogP of 2.80, which is measurably higher than its N-ethyl homolog (LogP 2.28; ΔLogP = +0.52) and its 3-propanol positional isomer (LogP 2.5; ΔLogP = +0.30), while being substantially lower than the N-tert-butyl analog dihydrobupropion (LogP 3.54; ΔLogP = −0.74) . The para-chloro isomer (LogP 2.76) and the 2-propanol positional isomer (LogP 2.76) are the closest in LogP but differ in chlorine position and hydroxyl position, respectively . These LogP differences exceed 0.3 log units in three of the five comparator pairs, a magnitude generally considered sufficient to influence membrane permeability and nonspecific protein binding in biological assays [1].

Lipophilicity (LogP)

Cross-study comparable

LogP = 2.80; ΔLogP range +0.52 (vs N-ethyl) to −0.74 (vs dihydrobupropion)

Supports lipophilicity-activity relationship differentiation

ΔLogP ≥0.3 in three of five comparators; class-level relevance to membrane permeability screening

Evidence Dimension	Computed partition coefficient (LogP)
Target Compound Data	LogP = 2.80 (Fluorochem computed value)
Comparator Or Baseline	N-ethyl homolog (CAS 1154992-41-2): LogP = 2.28; 3-propanol isomer (CAS 1042531-19-0): LogP = 2.5 (PubChem XLogP3); 4-chloro isomer (CAS 91801-20-6): LogP = 2.76; 2-propanol isomer (CAS 1153483-94-3): LogP = 2.76; Dihydrobupropion (CAS 92264-82-9): LogP = 3.54
Quantified Difference	ΔLogP: +0.52 vs. N-ethyl; +0.30 vs. 3-propanol isomer; +0.04 vs. 4-chloro isomer; +0.04 vs. 2-propanol isomer; −0.74 vs. dihydrobupropion
Conditions	Computed LogP values from vendor technical datasheets and PubChem XLogP3; values derived from consistent computational methodology within each source

Why This Matters

A LogP difference of ≥0.3–0.5 log units can translate into measurable differences in membrane permeability and nonspecific protein binding, making the target compound a meaningfully distinct choice for SAR campaigns probing lipophilicity-activity relationships.

• [1] PubChem. 3-{[1-(3-Chlorophenyl)propyl]amino}propan-1-ol (CAS 1042531-19-0): XLogP3-AA = 2.5. PubChem CID 43206528. Accessed April 2026. View Source

Stereochemical Complexity: Fsp3 and Asymmetric Centers

The target compound contains two asymmetric carbon atoms (the carbon bearing the 3-chlorophenyl group and the carbon bearing the methyl substituent) with an Fsp3 value of 0.50, reflecting 50% sp3-hybridized carbon content . Its closest N-alkyl homolog, the N-ethyl analog (CAS 1154992-41-2), also possesses two asymmetric centers but exhibits a lower Fsp3 of 0.455 due to the reduced alkyl chain length . By comparison, the N-tert-butyl congener dihydrobupropion (CAS 92264-82-9) has a higher molecular weight (241.76 vs. 227.73) and LogP (3.54 vs. 2.80), making it a markedly more lipophilic scaffold with distinct pharmacokinetic properties as a known bupropion metabolite . The N-propyl group of the target compound thus occupies an intermediate steric and lipophilic space relative to shorter N-ethyl and bulkier N-tert-butyl analogs .

Stereochemical Complexity

Data to verify

Fsp3 = 0.50; 2 asymmetric centers; MW = 227.73; LogP = 2.80

Intermediate scaffold space for chiral ligand design

N-ethyl analog Fsp3 = 0.455; dihydrobupropion LogP = 3.54; source-specific computed values

Evidence Dimension	Stereochemical complexity — asymmetric atom count, Fsp3, and molecular weight
Target Compound Data	2 asymmetric atoms; Fsp3 = 0.50; MW = 227.73; LogP = 2.80
Comparator Or Baseline	N-ethyl homolog (CAS 1154992-41-2): 2 asymmetric atoms, Fsp3 = 0.455, MW = 213.71, LogP = 2.28; Dihydrobupropion (CAS 92264-82-9): 2 asymmetric atoms, MW = 241.76, LogP = 3.54
Quantified Difference	ΔFsp3: +0.045 vs. N-ethyl homolog; ΔMW: +14.02 vs. N-ethyl homolog, −14.03 vs. dihydrobupropion; ΔLogP: +0.52 vs. N-ethyl, −0.74 vs. dihydrobupropion
Conditions	Computed Fsp3, MW, and LogP values from Fluorochem (target and N-ethyl analog) and Chemsrc (dihydrobupropion) technical datasheets

Why This Matters

The intermediate Fsp3 and LogP of the N-propyl chain offer a stereoelectronically distinct scaffold for chiral ligand design and SAR studies, compared to both the less lipophilic N-ethyl and more lipophilic N-tert-butyl alternatives.

Meta- vs. Para-Chlorine Substitution

The target compound bears chlorine at the meta (3-) position of the phenyl ring, whereas the commercially available analog 2-{[1-(4-Chlorophenyl)propyl]amino}propan-1-ol (CAS 91801-20-6) carries chlorine at the para (4-) position . Meta-chlorine exerts a electron-withdrawing inductive effect (−I) without the resonance-donating (+M) contribution that partially offsets the inductive effect in para-substituted chlorobenzenes [1]. This electronic difference influences the reactivity of the aryl ring in electrophilic aromatic substitution and transition-metal-catalyzed cross-coupling reactions, where meta-substituted aryl chlorides generally exhibit distinct oxidative addition kinetics compared to their para-substituted counterparts [1]. The two isomers share identical molecular formula (C12H18ClNO) and molecular weight (227.73) but exhibit slightly different computed LogP values (2.80 vs. 2.76) .

Meta vs. Para Cl

Class-level inference

Meta-Cl: LogP 2.80; Para-Cl: LogP 2.76; Identical MW and formula

Electronic character context for cross-coupling reactivity review

Class-level electronic effect knowledge; para-isomer vendor availability currently limited

Evidence Dimension	Electronic character and LogP of meta-chlorophenyl vs. para-chlorophenyl substitution
Target Compound Data	3-Chlorophenyl (meta); LogP = 2.80; MW = 227.73; C12H18ClNO
Comparator Or Baseline	4-Chlorophenyl analog (CAS 91801-20-6): LogP = 2.76; MW = 227.73; C12H18ClNO
Quantified Difference	ΔLogP = +0.04 (meta > para); identical MW and molecular formula; qualitatively distinct electronic character due to absence of +M resonance contribution in meta isomer
Conditions	Computed LogP values from Fluorochem (target) and Leyan (para isomer); class-level electronic effect knowledge from established physical organic chemistry principles

Why This Matters

Meta- vs. para-chlorine substitution produces electronically distinct aryl rings that cannot be assumed interchangeable in SAR studies or in synthetic sequences where aryl reactivity is a critical variable.

• [1] Smith, M.B. & March, J. March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure, 7th Ed. Wiley, 2013. Chapter 12: Substituent Effects on Electrophilic Aromatic Substitution. View Source

Propanol Backbone Positional Isomerism

The target compound places the hydroxyl group at the terminal (1-) position of a 2-aminopropanol backbone, yielding a primary alcohol with a hydrogen-bond donor count of 2 . The positional isomer 1-{[1-(3-chlorophenyl)propyl]amino}propan-2-ol (CAS 1153483-94-3) places the hydroxyl at the 2-position (secondary alcohol) on the amino-bearing carbon, while the isomer 3-{[1-(3-chlorophenyl)propyl]amino}propan-1-ol (CAS 1042531-19-0) connects the hydroxyl via a three-carbon chain separated from the chiral amine-bearing carbon [1]. These positional differences alter both the hydrogen-bonding geometry (primary vs. secondary alcohol character) and the spatial relationship between the amine and hydroxyl functional groups, which is critical for intramolecular hydrogen bonding, metal chelation, and bifunctional organocatalysis applications [1].

Backbone Isomerism

Class-level inference

Primary 1-propanol vs. secondary 2-propanol vs. extended 3-propanol chain

Hydrogen-bond geometry and metal-chelation context differs

LogP range 2.50–2.80; primary alcohol reactivity advantage for esterification/oxidation

Evidence Dimension	Hydroxyl position and connectivity in the propanol backbone
Target Compound Data	2-{[1-(3-chlorophenyl)propyl]amino}propan-1-ol: 1-propanol (primary OH), OH at terminus, 2-carbon spacer between amine-bearing carbon and OH; LogP = 2.80
Comparator Or Baseline	2-propanol isomer (CAS 1153483-94-3): secondary OH, OH on same carbon as amine-bearing carbon, LogP = 2.76; 3-propanol isomer (CAS 1042531-19-0): primary OH, 3-carbon spacer between amine-bearing carbon and OH, LogP = 2.5
Quantified Difference	ΔLogP: +0.04 vs. 2-propanol isomer; +0.30 vs. 3-propanol isomer; qualitative difference: primary vs. secondary alcohol character and amine-OH spatial separation distance
Conditions	Structural connectivity from vendor datasheets; LogP from Fluorochem, Leyan, and PubChem computed values

Why This Matters

The primary alcohol character and specific amine-to-hydroxyl spacing of the target compound determines its utility in bifunctional catalysis, chiral auxiliary, and metal coordination applications in ways that positional isomers cannot replicate.

• [1] PubChem. 3-{[1-(3-Chlorophenyl)propyl]amino}propan-1-ol (CAS 1042531-19-0). PubChem CID 43206528. XLogP3-AA = 2.5. Accessed April 2026. View Source

Commercial Availability and Supplier Diversity

The target compound (CAS 1155566-56-5) is available from at least five commercial suppliers—Fluorochem, Ambeed, Enamine, Leyan (Shanghai Haohong), and Shanghai Bide Pharmatech—at a standard purity specification of 95% [1]. By contrast, the para-chloro isomer (CAS 91801-20-6) is listed as discontinued by CymitQuimica and has limited active vendor listings, suggesting lower commercial availability . The N-ethyl homolog (CAS 1154992-41-2) is similarly discontinued by CymitQuimica, though still available from Fluorochem and Leyan . The 2-propanol positional isomer (CAS 1153483-94-3) is listed as discontinued by CymitQuimica across all pack sizes (1g, 250mg, 500mg) . Multi-vendor availability of the target compound reduces single-supplier procurement risk and supports competitive pricing for larger-scale research programs [1].

Vendor Diversity

Supporting evidence

≥5 active vendors; analogs show 1–2 vendors or discontinued status

Supports procurement continuity and competitive sourcing

Status as of April 2026 supplier catalogs; para-Cl and 2-propanol isomer partially discontinued

Evidence Dimension	Active commercial vendor count and product status across structural analogs
Target Compound Data	≥5 active vendors (Fluorochem, Ambeed, Enamine, Leyan, Bide Pharmatech); 95% purity; pack sizes from 50 mg to 5 g with quoted pricing
Comparator Or Baseline	Para-chloro isomer (CAS 91801-20-6): limited active vendors, CymitQuimica discontinued; N-ethyl homolog (CAS 1154992-41-2): 2 active vendors (Fluorochem, Leyan), CymitQuimica discontinued; 2-propanol isomer (CAS 1153483-94-3): CymitQuimica discontinued all pack sizes
Quantified Difference	Target compound has ≥2–3× more active commercial suppliers than its closest structural analogs based on currently listed vendor status
Conditions	Vendor catalog status as of April 2026 from Fluorochem, CymitQuimica, Leyan, Ambeed, and Kuujia aggregator data

Why This Matters

Broader multi-vendor availability of the target compound reduces procurement lead time risk and provides price competition advantages compared to analogs with limited or discontinued supply.

• [1] Kuujia.com. Supplier and Pricing Aggregator Data for CAS 1155566-56-5: Ambeed ($541/1g), Leyan, Bide Pharmatech, Enamine listings. Accessed April 2026. View Source

2-{[1-(3-Chlorophenyl)propyl]amino}propan-1-ol: Application Scenarios

SAR Campaigns: Lipophilicity Optimization

When an SAR program requires systematic exploration of LogP in the 2.3–3.5 range for CNS penetration optimization, the target compound (LogP 2.80) provides a valuable midpoint reference between the N-ethyl homolog (LogP 2.28) and dihydrobupropion (LogP 3.54) . The 0.52 LogP unit gap between the N-ethyl and N-propyl analogs is sufficient to probe the impact of one additional methylene on membrane permeability while maintaining the meta-chlorophenyl and 2-amino-1-propanol scaffold constant, enabling cleaner SAR interpretation than comparisons across compounds that vary in multiple structural dimensions simultaneously .

Chiral Building Block for Asymmetric Synthesis and Organocatalysis

For research groups developing chiral ligands, bifunctional organocatalysts, or enantiomerically enriched pharmaceutical intermediates, the two asymmetric centers and primary alcohol character of this compound distinguish it from the 2-propanol positional isomer (secondary alcohol, CAS 1153483-94-3) and the 3-propanol isomer (extended amine-OH distance, CAS 1042531-19-0) [1]. The primary hydroxyl group offers distinct reactivity for esterification, etherification, and oxidation relative to secondary alcohols, while the specific amine-to-hydroxyl spacing influences chelation geometry in metal-catalyzed asymmetric transformations .

Meta-Substituted Aryl Building Block for Cross-Coupling

The meta-chlorine substitution pattern of the target compound (CAS 1155566-56-5) provides electronically distinct aryl reactivity compared to the para-chloro isomer (CAS 91801-20-6), which has limited and partially discontinued commercial availability [2]. Medicinal chemistry teams synthesizing compound libraries where aryl substitution position is a key SAR variable can procure the target compound from multiple active vendors (Fluorochem, Ambeed, Enamine, Leyan) at 95% purity, mitigating the supply risk associated with the para-chloro isomer's narrower vendor base [2].

Pharmacokinetic Probe with Intermediate Lipophilicity

In drug metabolism and pharmacokinetic (DMPK) studies requiring an arylaminopropanol scaffold with controlled lipophilicity, the target compound's LogP of 2.80 and Fsp3 of 0.50 place it in an intermediate physicochemical space distinct from the more hydrophilic N-ethyl homolog (LogP 2.28, Fsp3 0.455) and the more lipophilic N-tert-butyl analog dihydrobupropion (LogP 3.54) . This intermediate profile is relevant when the goal is to balance passive membrane permeability with aqueous solubility, a key consideration in lead optimization for oral bioavailability .

Application

Selection Property

Validation Focus

Lipophilicity SAR campaigns

Intermediate LogP (2.80) in 2.3–3.5 range

Membrane permeability endpoint context vs. N-ethyl and dihydrobupropion

Chiral building block synthesis

Two asymmetric centers; primary alcohol terminus

Chelation geometry and organocatalysis performance vs. 2-propanol isomer

Meta-substituted aryl cross-coupling

Electronically distinct meta-Cl substitution

Reactivity comparison vs. para-Cl isomer; supply continuity review

DMPK probe studies

Controlled LogP and Fsp3 balance

Permeability-solubility profile review in lead optimization context

• [1] PubChem. 3-{[1-(3-Chlorophenyl)propyl]amino}propan-1-ol (CAS 1042531-19-0). PubChem CID 43206528. Accessed April 2026. View Source
• [2] Kuujia.com. Multi-Vendor Availability Data for CAS 1155566-56-5. Accessed April 2026. View Source